Cas no 1986337-81-8 (Spiro[3.3]heptan-1-amine hydrochloride)

• Product Name: Spiro[3.3]heptan-1-amine hydrochloride
• CAS No: 1986337-81-8
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD26407274
• CID: 4632749
• PubChem ID: 71744107
• Update Time: 2025-05-20

Spiro[3.3]heptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptan-1-amine hydrochloride
• SPIRO[3.3]HEPTAN-1-AMINE HCL
• spiro[3.3]heptan-3-amine;hydrochloride
• Z3301588621
• CS-0048692
• EN300-6490928
• MFCD26407274
• 1986337-81-8
• PS-20241

• MDL： MFCD26407274
• Inchi： 1S/C7H13N.ClH/c8-6-2-5-7(6)3-1-4-7;/h6H,1-5,8H2;1H
• InChI Key： HINMZJZUATWVIQ-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC21CCC2

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on Spiro[3.3]heptan-1-amine hydrochloride

Exploring the Potential of Spiro[3.3]heptan-1-amine hydrochloride (CAS No. 1986337-81-8) in Modern Research and Applications

In the rapidly evolving field of organic chemistry and pharmaceutical research, Spiro[3.3]heptan-1-amine hydrochloride (CAS No. 1986337-81-8) has emerged as a compound of significant interest. This spirocyclic amine derivative, characterized by its unique structural framework, is gaining attention for its potential applications in drug discovery, material science, and agrochemical development. The spirocyclic structure of this compound, featuring a fused ring system, offers distinct advantages in molecular design, including enhanced rigidity and the ability to modulate pharmacokinetic properties.

The growing demand for novel bioactive compounds in pharmaceutical research has placed Spiro[3.3]heptan-1-amine hydrochloride under the spotlight. Researchers are particularly interested in its potential as a building block for the synthesis of more complex molecules. The CAS No. 1986337-81-8 identifier has become a crucial reference point in scientific literature, enabling precise tracking of studies involving this compound. Recent publications have explored its utility in creating central nervous system (CNS) targeted compounds, owing to its ability to potentially cross the blood-brain barrier.

From a synthetic chemistry perspective, the spiro[3.3]heptane scaffold presents interesting challenges and opportunities. The constrained geometry of this system can influence the spatial orientation of functional groups, making it valuable for structure-activity relationship (SAR) studies. Pharmaceutical chemists are particularly excited about its potential to serve as a conformationally restricted analog of more flexible amine compounds, which could lead to improved target specificity and reduced off-target effects in drug candidates.

The applications of Spiro[3.3]heptan-1-amine hydrochloride extend beyond pharmaceuticals. In materials science, researchers are investigating its potential as a monomer for specialty polymers. The rigid spirocyclic structure could impart unique mechanical and thermal properties to resulting materials. Additionally, the compound's amine functionality makes it a candidate for surface modification applications, where it could serve as an anchoring point for further chemical modifications.

Recent advances in green chemistry have also brought attention to CAS No. 1986337-81-8. Scientists are exploring more sustainable synthetic routes to this compound, with particular focus on atom economy and reduced environmental impact. The development of catalytic methods for its production is an active area of research, aligning with the pharmaceutical industry's growing commitment to sustainable practices.

In the context of drug discovery trends, Spiro[3.3]heptan-1-amine hydrochloride represents an interesting case study in three-dimensional molecular design. As the pharmaceutical industry moves beyond flat, aromatic systems, compounds with enhanced three-dimensional character, like this spirocyclic amine, are becoming increasingly valuable. This shift reflects the growing recognition that three-dimensionality in drug molecules can improve binding selectivity and reduce promiscuity.

The analytical characterization of Spiro[3.3]heptan-1-amine hydrochloride has been another focus area. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its precise molecular geometry and conformational preferences. These studies are crucial for understanding how the compound might interact with biological targets or participate in chemical reactions.

From a commercial perspective, the availability of CAS No. 1986337-81-8 through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. The compound's hydrochloride salt form offers advantages in terms of stability and handling, making it particularly suitable for laboratory use. This practical aspect has contributed to its growing popularity as a research chemical.

Looking to the future, Spiro[3.3]heptan-1-amine hydrochloride is poised to play an important role in several cutting-edge research areas. Its potential applications in proteolysis targeting chimera (PROTAC) design and other targeted protein degradation strategies are particularly exciting. The compound's structural features make it an attractive candidate for incorporation into these novel therapeutic modalities.

In conclusion, Spiro[3.3]heptan-1-amine hydrochloride (CAS No. 1986337-81-8) represents a fascinating example of how structural innovation in organic chemistry can open new avenues for scientific exploration. Its unique spirocyclic architecture, combined with the versatility of its amine functionality, ensures that it will remain a subject of intense study across multiple disciplines. As research continues to uncover its full potential, this compound is likely to find applications in diverse fields ranging from medicine to advanced materials.